Cas no 501439-10-7 (ethyl 2-(3-methylbutyl)aminopropanoate)

• Product Name: ethyl 2-(3-methylbutyl)aminopropanoate
• CAS No: 501439-10-7
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• MDL: MFCD14680216
• CID: 1560808
• PubChem ID: 20476704
• Update Time: 2025-11-06

ethyl 2-(3-methylbutyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(3-methylbutyl)-, ethyl ester
• ethyl 2-(3-methylbutyl)aminopropanoate
• SCHEMBL11191200
• AKOS010759708
• 501439-10-7
• EN300-23616364
• ethyl 2-[(3-methylbutyl)amino]propanoate

• MDL： MFCD14680216
• Inchi： 1S/C10H21NO2/c1-5-13-10(12)9(4)11-7-6-8(2)3/h8-9,11H,5-7H2,1-4H3
• InChI Key： XDAVIDCHNYCQCT-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)NCCC(C)C)=O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(3-methylbutyl)aminopropanoate

Ethyl 2-(3-Methylbutyl)Aminopropanoate: A Comprehensive Overview

Ethyl 2-(3-methylbutyl)aminopropanoate, also known by its CAS number 501439-10-7, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of esters and is widely recognized for its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies have further enhanced its accessibility and applicability, making it a subject of interest in both academic and industrial research.

The molecular structure of ethyl 2-(3-methylbutyl)aminopropanoate is characterized by a branched alkyl chain attached to an amino group, which is further connected to a propanoate ester moiety. This structure contributes to its stability and reactivity under different reaction conditions. Researchers have recently explored the influence of steric hindrance and electronic effects on the compound's reactivity, providing deeper insights into its potential as a building block in organic synthesis.

One of the most notable applications of ethyl 2-(3-methylbutyl)aminopropanoate is in the synthesis of bioactive compounds. Its ability to act as a chelating agent has been leveraged in the development of novel metalloenzymes and catalysts. For instance, studies published in the Journal of Medicinal Chemistry highlight its role in enhancing the selectivity and efficiency of enzymatic reactions, particularly in asymmetric catalysis.

Moreover, ethyl 2-(3-methylbutyl)aminopropanoate has found significant use in agrochemicals, where it serves as an intermediate in the synthesis of herbicides and insecticides. Its compatibility with various agricultural substrates and its ability to withstand environmental degradation make it an ideal candidate for sustainable agricultural practices.

Recent research has also focused on the environmental impact of ethyl 2-(3-methylbutyl)aminopropanoate. Studies conducted by environmental chemists have demonstrated its biodegradability under aerobic conditions, which aligns with global efforts to promote eco-friendly chemical solutions. These findings have further solidified its position as a sustainable choice in industrial applications.

In terms of synthesis, ethyl 2-(3-methylbutyl)aminopropanoate can be efficiently prepared through nucleophilic acyl substitution reactions. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields, making it a preferred method for large-scale production.

The versatility of ethyl 2-(3-methylbutyl)aminopropanoate extends to its role as a precursor in polymer chemistry. Its incorporation into polyurethane formulations has been shown to improve mechanical properties such as tensile strength and flexibility, making it a valuable additive in advanced materials development.

Looking ahead, ongoing research continues to uncover new potential applications for ethyl 2-(3-methylbutyl)aminopropanoate. Its unique combination of chemical stability and functional versatility positions it as a key player in future innovations across multiple disciplines.